![molecular formula C16H20N2O5S B1259598 1-[(2-Oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester](/img/structure/B1259598.png)
1-[(2-Oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester
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Overview
Description
1-[(2-oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester is a member of indoles.
Scientific Research Applications
Synthesis and Evaluation as Anticancer Agents
The compound 1-[(2-Oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester has shown significance in the field of medicinal chemistry, particularly as a precursor in the synthesis of various propanamide derivatives. Rehman et al. (2018) detailed the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids. These compounds were evaluated as anticancer agents, showing promising results with certain derivatives exhibiting strong anticancer activity. This study signifies the compound's potential in developing new therapeutic agents for cancer treatment (Rehman et al., 2018).
Biological Activities and Structural Analysis
Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, using a compound structurally similar to 1-[(2-Oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester. These compounds were analyzed for their biological activities, particularly against the butyrylcholinesterase (BChE) enzyme, and underwent molecular docking studies. This research offers insights into the compound's potential applications in developing drugs with enzyme inhibitory properties (Khalid et al., 2016).
Antibacterial Activity
Iqbal et al. (2017) focused on synthesizing acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, starting from a compound similar to 1-[(2-Oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester. These derivatives were evaluated for their antibacterial potential, revealing moderate inhibitory activity against various bacterial strains. This study highlights the compound's relevance in synthesizing antibacterial agents (Iqbal et al., 2017).
properties
Product Name |
1-[(2-Oxo-1,3-dihydroindol-5-yl)sulfonyl]-4-piperidinecarboxylic acid ethyl ester |
---|---|
Molecular Formula |
C16H20N2O5S |
Molecular Weight |
352.4 g/mol |
IUPAC Name |
ethyl 1-[(2-oxo-1,3-dihydroindol-5-yl)sulfonyl]piperidine-4-carboxylate |
InChI |
InChI=1S/C16H20N2O5S/c1-2-23-16(20)11-5-7-18(8-6-11)24(21,22)13-3-4-14-12(9-13)10-15(19)17-14/h3-4,9,11H,2,5-8,10H2,1H3,(H,17,19) |
InChI Key |
FHAZWROZEPRKGL-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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